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Compound of Interest

Compound Name: Vegfr-2-IN-25

Cat. No.: B12412648 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of

stock solutions of Vegfr-2-IN-25, a potent inhibitor of Vascular Endothelial Growth Factor

Receptor 2 (VEGFR-2). Adherence to these guidelines is crucial for ensuring the stability,

activity, and reproducibility of experimental results.

Introduction
Vegfr-2-IN-25 is a small molecule inhibitor that demonstrates high potency against VEGFR-2, a

key receptor tyrosine kinase involved in angiogenesis, the formation of new blood vessels. With

an IC50 value of 12.1 nM, Vegfr-2-IN-25 serves as a valuable tool for in vitro and in vivo

studies aimed at understanding the role of VEGFR-2 in physiological and pathological

processes, including tumor growth and metastasis. Accurate and consistent preparation of

stock solutions is the first critical step in any experiment utilizing this compound.

Quantitative Data Summary
The following table summarizes the key quantitative data for Vegfr-2-IN-25.
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Property Value

Compound Name Vegfr-2-IN-25

Molecular Weight 426.47 g/mol

IC50 against VEGFR-2 12.1 nM

Recommended Solvent Dimethyl Sulfoxide (DMSO)

Recommended Stock Conc. 10 mM - 50 mM in DMSO

Storage (Solid) -20°C, protected from light and moisture

Storage (Stock Solution) -80°C in aliquots, protected from light

Experimental Protocols
Materials and Equipment

Vegfr-2-IN-25 (solid powder)

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile, polypropylene microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, filtered pipette tips

Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

Safety Precautions
Handle Vegfr-2-IN-25 in a well-ventilated area, preferably a chemical fume hood.

Wear appropriate PPE to avoid skin and eye contact.
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Consult the Safety Data Sheet (SDS) for comprehensive safety information. Although a

specific SDS for Vegfr-2-IN-25 is not readily available, handling it with the same precautions

as other potent kinase inhibitors is recommended.

Preparation of a 10 mM Stock Solution
This protocol describes the preparation of 1 mL of a 10 mM stock solution of Vegfr-2-IN-25 in

DMSO.

Equilibrate: Allow the vial of Vegfr-2-IN-25 to warm to room temperature before opening to

prevent condensation.

Weighing: Accurately weigh out 4.26 mg of Vegfr-2-IN-25 powder using a calibrated

analytical balance.

Dissolution:

Transfer the weighed powder to a sterile polypropylene tube.

Add 1 mL of anhydrous DMSO to the tube.

Mixing:

Cap the tube tightly and vortex thoroughly for 1-2 minutes until the solid is completely

dissolved.

Visually inspect the solution to ensure there are no visible particulates. If necessary, gentle

warming (e.g., in a 37°C water bath for a few minutes) or sonication can be used to aid

dissolution.

Aliquoting and Storage:

Dispense the stock solution into smaller, single-use aliquots (e.g., 10-50 µL) in sterile,

light-protected polypropylene tubes.

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.
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Store the aliquots at -80°C for long-term storage. Avoid repeated freeze-thaw cycles.
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Caption: Workflow for preparing a 10 mM Vegfr-2-IN-25 stock solution.
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To cite this document: BenchChem. [Application Notes and Protocols for Vegfr-2-IN-25 Stock
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[https://www.benchchem.com/product/b12412648#preparing-vegfr-2-in-25-stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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